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Compound Name: Redta

CAS No.: 62201-26-7

Cat. No.: B1230212

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Redta is a novel, high-affinity, fluorescent nucleic acid dye designed for the analysis of cell

viability in flow cytometry. As a cell-impermeant dye, Redta is excluded from live cells with

intact plasma membranes. It readily enters cells with compromised membranes, characteristic

of late apoptotic or necrotic stages, and upon binding to double-stranded DNA, its fluorescence

emission is significantly enhanced. This property allows for the clear and specific discrimination

of non-viable cells from the live cell population in a mixed sample. Its bright red fluorescence

makes it an ideal candidate for inclusion in multicolor immunophenotyping panels, with minimal

spectral overlap with common green and yellow fluorochromes.

Principle of the Assay
The assay principle is based on the integrity of the cell membrane. Live, healthy cells possess

an intact plasma membrane that prevents the entry of Redta dye. In contrast, dead or dying

cells lose their membrane integrity, becoming permeable.[1][2] This allows Redta to enter the

cell, intercalate with the DNA, and emit a bright red fluorescent signal when excited by a laser.
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The significant increase in fluorescence intensity upon DNA binding provides a clear distinction

between live (Redta-negative) and dead (Redta-positive) cell populations when analyzed by

flow cytometry.[3]

Data Presentation
Quantitative data for Redta dye are summarized in the tables below. These values are

provided as a starting point for optimization in your specific experimental context.

Table 1: Spectral and Physicochemical Properties of Redta

Property Value

Excitation Maximum (Ex) ~535 nm

Emission Maximum (Em) ~617 nm

Recommended Laser Line 488 nm or 561 nm

Common Emission Filter 610/20 BP or similar

Molecular Weight ~650 g/mol

Solvent Provided in DMSO (1 mM)

Storage -20°C, Protect from light

Table 2: Recommended Staining Concentrations for Redta

Cell Type Cell Density (cells/mL)
Recommended Final
Concentration

Human Peripheral Blood

Mononuclear Cells (PBMCs)
1 - 5 x 10⁶ 0.5 - 1.0 µM

Jurkat, HeLa, HEK293 (Cell

Lines)
0.5 - 2 x 10⁶ 0.2 - 0.8 µM

Primary Mouse Splenocytes 2 - 10 x 10⁶ 0.8 - 1.5 µM
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Note: The optimal concentration may vary depending on the cell type and experimental

conditions. A titration is recommended for new applications.
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Caption: Mechanism of Redta dye in live versus non-viable cells.
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Redta Staining & Analysis Workflow

Start:
Single-Cell Suspension
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(e.g., after antibody staining)

2. Wash Cells
with 1X PBS or Staining Buffer

3. Add Redta Dye
(to final concentration)

4. Incubate
5-15 min at RT, protected from light

5. Acquire on Flow Cytometer
(No wash step needed)

6. Analyze Data
Gate on Redta-negative (live) cells

End:
Viability Data

Click to download full resolution via product page

Caption: General experimental workflow for Redta viability staining.
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Protocols: Using Redta in Flow Cytometry
Protocol 1: Staining of Suspension Cells for Viability
Assessment
This protocol is designed for assessing the viability of a single-cell suspension.

Materials:

Redta Viability Dye (1 mM stock in DMSO)

1X Phosphate-Buffered Saline (PBS) or Flow Cytometry Staining Buffer (e.g., PBS with 1-2%

BSA)

Suspension cells of interest

Polypropylene tubes (e.g., 12 x 75 mm)

Flow cytometer equipped with a 488 nm or 561 nm laser

Methodology:

Cell Preparation: Harvest cells and adjust the cell concentration to 1-5 x 10⁶ cells/mL in cold

Flow Cytometry Staining Buffer. Transfer 100 µL of the cell suspension to a flow cytometry

tube.

Redta Dilution: Prepare a working solution of Redta dye. For a final concentration of 1 µM,

dilute the 1 mM stock solution 1:1000 in Flow Cytometry Staining Buffer. Note: It is

recommended to prepare the working solution fresh for each experiment.

Staining: Add 1 µL of the 1 mM Redta stock solution directly to the 1 mL of cell suspension

(for a final concentration of 1 µM) or use the appropriately diluted working solution. Vortex

gently to mix.

Incubation: Incubate the cells for 10-15 minutes at room temperature, protected from light.[1]

Data Acquisition: Proceed immediately to the flow cytometer for analysis. Do not wash the

cells after adding Redta, as this will remove the dye from the buffer and may not accurately
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reflect viability at the time of analysis.

Controls: Prepare two control samples:

Unstained Cells: To set the baseline fluorescence and forward/side scatter parameters.

Compensation Control (if needed): A sample stained only with Redta for calculating

spectral compensation in multicolor experiments.

Protocol 2: Integrating Redta into an
Immunophenotyping Panel
This protocol describes the use of Redta to exclude dead cells from an analysis of surface

marker expression.

Materials:

Fluorochrome-conjugated antibodies for surface markers

Redta Viability Dye (1 mM stock in DMSO)

Flow Cytometry Staining Buffer

Cells of interest

Flow cytometer

Methodology:

Surface Marker Staining: Perform your standard protocol for staining cell surface antigens

with fluorescently-labeled antibodies. This typically involves incubating cells with the antibody

cocktail for 20-30 minutes on ice or at 4°C.[4]

Washing: After the antibody incubation, wash the cells to remove unbound antibodies.

Centrifuge the cells (e.g., 300-400 x g for 5 minutes) and discard the supernatant.

Resuspend the cell pellet in 500 µL to 1 mL of cold Flow Cytometry Staining Buffer.
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Redta Staining: Just before analysis, add Redta dye to the final recommended concentration

(e.g., add 0.5 - 1.0 µL of 1 mM Redta stock per 1 mL of cell suspension).

Incubation: Incubate for 5-10 minutes at room temperature, protected from light.

Data Acquisition: Analyze the samples on the flow cytometer without a further wash step.

Data Analysis:

First, use a forward scatter (FSC) vs. side scatter (SSC) plot to gate on the cell population

of interest and exclude debris.

From this population, create a histogram or dot plot to view the Redta fluorescence.

Gate on the Redta-negative population (live cells).

Analyze the expression of your surface markers within this live-cell gate to ensure your

results are not skewed by non-specific antibody binding to dead cells.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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